Cas no 2639455-95-9 (tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate)

• Product Name: tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate
• CAS No: 2639455-95-9
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• CID: 5666202
• PubChem ID: 165902729
• Update Time: 2025-11-06

tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27726331
• tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate
• 2639455-95-9

• Inchi： 1S/C13H16N4O2/c1-13(2,3)19-12(18)10-11(14)15-16-17(10)9-7-5-4-6-8-9/h4-8H,14H2,1-3H3
• InChI Key： FQPPMBZAGUJBPO-UHFFFAOYSA-N
• SMILES： O(C(C1=C(N)N=NN1C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.12732577g/mol
• Monoisotopic Mass: 260.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate

Comprehensive Overview of tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate (CAS No. 2639455-95-9)

tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate (CAS No. 2639455-95-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their versatility in drug design and material science. The presence of both amino and ester functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for triazole derivatives has surged, driven by their applications in medicinal chemistry, particularly in the development of antiviral, anticancer, and anti-inflammatory agents. Researchers are increasingly exploring tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate as a building block for designing novel therapeutics. Its phenyl and tert-butyl substituents enhance its lipophilicity, which is crucial for improving drug bioavailability—a hot topic in modern pharmacology.

The synthesis of tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate typically involves multi-step organic reactions, including click chemistry methodologies. Click chemistry, a Nobel Prize-winning concept, has revolutionized the way chemists construct molecular architectures, and this compound exemplifies its utility. The carboxylate group in the molecule further allows for easy derivatization, enabling researchers to tailor its properties for specific applications.

From an industrial perspective, tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate is also gaining traction in the agrochemical sector. Its structural motifs are being investigated for potential use in crop protection agents, addressing global challenges such as food security and sustainable agriculture. These applications align with the growing consumer interest in eco-friendly and high-efficiency agricultural solutions.

Analytical characterization of tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate often involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and consistency—a critical factor for regulatory compliance in pharmaceutical manufacturing. The compound's stability under various conditions makes it a reliable candidate for large-scale production, meeting the needs of drug discovery pipelines.

In summary, tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate (CAS No. 2639455-95-9) represents a promising scaffold in both pharmaceutical and agrochemical research. Its multifaceted applications, combined with the rising demand for triazole-based compounds, position it as a key player in the future of precision medicine and sustainable chemistry. As scientific advancements continue, this compound is likely to play an even more significant role in addressing some of the world's most pressing health and environmental challenges.